The Biological Significance of 1,2-Dioleoyl-3-linoleoyl-rac-glycerol: An In-Depth Technical Guide
The Biological Significance of 1,2-Dioleoyl-3-linoleoyl-rac-glycerol: An In-Depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Introduction
1,2-Dioleoyl-3-linoleoyl-rac-glycerol (OOL) is a specific triacylglycerol (TAG) molecule composed of a glycerol (B35011) backbone esterified with two oleic acid molecules at the sn-1 and sn-2 positions and one linoleic acid molecule at the sn-3 position.[1][2][3][4][5] As a mixed-acid TAG, its unique structural arrangement of fatty acids dictates its physicochemical properties and, more importantly, its biological significance. This technical guide provides a comprehensive overview of the current understanding of OOL, focusing on its metabolic fate, potential roles in cellular processes, and its relevance to researchers, scientists, and professionals in drug development. While direct research on OOL is limited, its biological importance can be inferred from the broader knowledge of triacylglycerol metabolism and the specific properties of its constituent fatty acids.
Physicochemical Properties and Natural Occurrence
OOL is a viscous liquid at room temperature and is found naturally in various vegetable oils, including olive oil, pumpkin seed oil, and sesame oil.[3][6][7] Its specific composition of oleic acid (a monounsaturated omega-9 fatty acid) and linoleic acid (a polyunsaturated omega-6 fatty acid) contributes to the overall fatty acid profile and nutritional value of these oils.
Quantitative Data Summary
For clarity and comparative analysis, the key quantitative data for 1,2-Dioleoyl-3-linoleoyl-rac-glycerol are summarized in the table below.
| Property | Value | Reference(s) |
| Molecular Formula | C₅₇H₁₀₂O₆ | [8][9] |
| Molecular Weight | 883.42 g/mol | [8][9] |
| Physical Form | Viscous liquid | [9] |
| Storage Temperature | -20°C | [9] |
| Assay (by TLC) | ≥97% | [9] |
| Natural Sources | Olive oil, pumpkin seed oil, sesame oil | [3][6][7] |
Metabolic Significance: Digestion, Absorption, and Transport
The biological journey of OOL begins with its digestion in the gastrointestinal tract. The stereospecific positioning of its fatty acids is a critical determinant of its metabolic fate.[10]
Pancreatic lipase (B570770), the primary enzyme responsible for TAG digestion, preferentially hydrolyzes fatty acids from the sn-1 and sn-3 positions.[11] This enzymatic specificity suggests that the initial products of OOL digestion would be 2-oleoyl-glycerol (a monoglyceride) and free fatty acids (oleic acid and linoleic acid). The 2-monoacylglycerol pathway is the major route for TAG resynthesis within enterocytes.[12]
Following absorption by enterocytes, these components are re-esterified to form new TAG molecules. The newly synthesized TAGs, along with other lipids and apolipoproteins, are then assembled into chylomicrons.[12][13] These lipoprotein particles are secreted into the lymphatic system and subsequently enter the bloodstream, delivering dietary lipids to various tissues. The specific structure of the dietary TAGs can influence the composition and metabolism of these chylomicrons.[14]
Logical Workflow for OOL Metabolism
Potential Roles in Cellular Signaling and Gene Expression
While direct evidence for OOL as a signaling molecule is scarce, its constituent fatty acids, oleic acid and linoleic acid, and its metabolic byproducts have known signaling roles.
-
Precursor to Bioactive Lipids: Linoleic acid is a precursor to arachidonic acid, which can be further metabolized to produce a variety of eicosanoids (prostaglandins, thromboxanes, and leukotrienes) that are potent signaling molecules involved in inflammation and immunity.
-
Influence on Gene Expression: Dietary fatty acids can act as signaling molecules that regulate gene expression, often by activating nuclear receptors such as peroxisome proliferator-activated receptors (PPARs).[1] Studies have shown that diets rich in specific unsaturated fatty acids can alter the expression of genes involved in lipid metabolism and inflammation.[1]
-
Diacylglycerol Signaling: The diacylglycerol (DAG) intermediates formed during the synthesis and breakdown of TAGs, including OOL, are important second messengers in various signaling cascades, most notably in the activation of protein kinase C (PKC).
Relevance in Research and Drug Development
The unique structure of OOL makes it a valuable tool for researchers in several fields:
-
Nutritional Science: As a significant component of olive oil, understanding the specific metabolic and physiological effects of OOL can provide insights into the health benefits associated with the Mediterranean diet. Comparative studies between different TAG structures can elucidate the importance of fatty acid positioning for nutritional outcomes.
-
Lipidomics: Pure OOL serves as a critical standard for the identification and quantification of this specific TAG isomer in complex biological samples using techniques like mass spectrometry.[15]
-
Drug Delivery: The lipid nature of OOL makes it a potential component in the formulation of lipid-based drug delivery systems, such as self-emulsifying drug delivery systems (SEDDS) or lipid nanoparticles (LNPs), to enhance the solubility and bioavailability of poorly water-soluble drugs.
Experimental Protocols
Detailed methodologies are crucial for the accurate study of OOL. Below are generalized protocols for key experimental procedures.
Extraction of Triacylglycerols from Biological Samples
This protocol is a generalized method for extracting total lipids, including TAGs, from tissues.
Materials:
-
Tissue sample
-
Methanol
-
0.9% NaCl solution
-
Homogenizer
-
Centrifuge
-
Glass vials
Procedure:
-
Weigh approximately 1 gram of the tissue sample.
-
Add 20 mL of a 2:1 (v/v) chloroform:methanol mixture.
-
Homogenize the sample until a uniform consistency is achieved.
-
Agitate the homogenate for 15-20 minutes at room temperature.
-
Centrifuge the mixture to pellet the solid residue.
-
Transfer the supernatant (liquid extract) to a new glass vial.
-
Add 4 mL (0.2 volumes) of 0.9% NaCl solution to the extract.
-
Vortex the mixture thoroughly to induce phase separation.
-
Centrifuge at a low speed to facilitate phase separation.
-
Carefully collect the lower chloroform phase, which contains the lipids.
-
The solvent can then be evaporated under a stream of nitrogen to obtain the lipid extract.
In Vitro Lipase Assay
This colorimetric assay can be used to determine the activity of lipase on a TAG substrate like OOL.
Materials:
-
Porcine pancreatic lipase
-
1,2-Dioleoyl-3-linoleoyl-rac-glycerol (OOL) as substrate
-
Assay buffer (e.g., Tris-HCl, pH 8.0)
-
Bile salts (e.g., sodium deoxycholate)
-
Colorimetric reagent for free fatty acid detection (e.g., based on the reaction with a copper salt and a colorimetric indicator)
-
96-well microplate
-
Microplate reader
Procedure:
-
Prepare a stock solution of OOL in an appropriate solvent (e.g., dimethyl sulfoxide).
-
Prepare a working substrate solution by emulsifying the OOL stock solution in the assay buffer containing bile salts.
-
Prepare a solution of porcine pancreatic lipase in the assay buffer.
-
In a 96-well plate, add the lipase solution to the wells.
-
Initiate the reaction by adding the substrate solution to the wells.
-
Incubate the plate at 37°C for a defined period (e.g., 30 minutes).
-
Stop the reaction by adding a stop solution (e.g., a solution that denatures the enzyme).
-
Add the colorimetric reagent for free fatty acid detection.
-
Incubate for color development.
-
Measure the absorbance at the appropriate wavelength using a microplate reader.
-
The amount of free fatty acid released is proportional to the lipase activity.
Workflow for In Vitro Lipase Assay
References
- 1. Triglyceride Metabolism: Structure, Regulation, and Role in Metabolic Diseases [metwarebio.com]
- 2. Metabolism and Detection of Triacylglycerol - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
- 3. 1,2-Dioleoyl-3-linoleoyl-rac-glycerol, 2190-20-7 | BroadPharm [broadpharm.com]
- 4. ebiohippo.com [ebiohippo.com]
- 5. 1-Oleate-2-palmitate-3-linoleate glycerol improves lipid metabolism and gut microbiota and decreases the level of pro-inflammatory cytokines - Food & Function (RSC Publishing) [pubs.rsc.org]
- 6. researchgate.net [researchgate.net]
- 7. caymanchem.com [caymanchem.com]
- 8. 1,2-Dioleoyl-3-linoleoyl-sn-glycerol | C57H102O6 | CID 25240371 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 9. 1,2-ジオレオイル-3-リノレオイル-rac-グリセリン liquid, 97% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
- 10. mdpi.com [mdpi.com]
- 11. Triglyceride-Rich Lipoprotein Metabolism: Key Regulators of Their Flux [mdpi.com]
- 12. researchgate.net [researchgate.net]
- 13. 1-Palmitoyl-2-oleoyl-3-linoleoyl-glycerol | C55H100O6 | CID 99647498 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 14. Homogeneous Assays for Triglyceride Metabolism Research [worldwide.promega.com]
- 15. Structural identification of triacylglycerol isomers using electron impact excitation of ions from organics (EIEIO) - PMC [pmc.ncbi.nlm.nih.gov]
